Cas no 61654-14-6 (1H-Benzimidazole-1-acetic acid, 2-chloro-, methyl ester)

1H-Benzimidazole-1-acetic acid, 2-chloro-, methyl ester structure
61654-14-6 structure
Product Name:1H-Benzimidazole-1-acetic acid, 2-chloro-, methyl ester
CAS No:61654-14-6
MF:C10H9ClN2O2
MW:224.643661260605
CID:471309
PubChem ID:12328401
Update Time:2025-04-19

1H-Benzimidazole-1-acetic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-acetic acid, 2-chloro-, methyl ester
    • methyl 2-(2-chlorobenzimidazol-1-yl)acetate
    • Methyl (2-chloro-1H-benzimidazol-1-yl)acetate
    • 61654-14-6
    • DTXSID30490036
    • SCHEMBL8268180
    • ZVBBZNUZTIHNNQ-UHFFFAOYSA-N
    • Inchi: 1S/C10H9ClN2O2/c1-15-9(14)6-13-8-5-3-2-4-7(8)12-10(13)11/h2-5H,6H2,1H3
    • InChI Key: ZVBBZNUZTIHNNQ-UHFFFAOYSA-N
    • SMILES: ClC1=NC2C=CC=CC=2N1CC(=O)OC

Computed Properties

  • Exact Mass: 224.03537
  • Monoisotopic Mass: 224.0352552g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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